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Compound of Interest

Compound Name:
4-(Diphenylamino)benzeneboronic

acid

Cat. No.: B1314921 Get Quote

For researchers and professionals in drug development, the safe handling of specialized

chemical reagents like 4-(Diphenylamino)benzeneboronic acid is of paramount importance.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans to ensure laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure a

safe laboratory environment when handling 4-(Diphenylamino)benzeneboronic acid. The

following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard

or European Standard EN166.

A face shield may be required

for splash hazards.[1][2][3]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

Gloves should be inspected

before use and changed upon

contact.[1][2][4]

Prevents skin contact with the

chemical. Proper glove

removal technique is essential

to avoid contamination.[5]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.[1]

Protects skin from accidental

spills.

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if engineering

controls are insufficient.[1][2][5]

Prevents inhalation of the

powdered compound, which

may cause respiratory

irritation.[5] Administrative and

engineering controls should be

the primary means of exposure

reduction.[1]

Hazard Information and Safe Handling
4-(Diphenylamino)benzeneboronic acid is a chemical that requires careful handling due to

its potential hazards.

Hazard Statements:

Causes skin irritation (H315).[6]

Causes serious eye irritation (H319).[6]

May cause respiratory irritation (H335).[5]
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May cause long-lasting harmful effects to aquatic life (H413).

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

Wash skin thoroughly after handling.[6]

Wear protective gloves/eye protection/face protection.[6]

Avoid release to the environment.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-
(Diphenylamino)benzeneboronic acid.

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible. The work area, typically a chemical fume hood, should be clean and uncluttered.

[1]

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Handling the Chemical:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of

dust.[7]

Avoid dust formation during handling.[5][7]

Use appropriate tools (e.g., spatula, weighing paper) for transfer.

Keep the container tightly closed when not in use.[2]

Given that boronic acids can be air and moisture sensitive, consider handling under an

inert atmosphere (e.g., nitrogen or argon) for reactions requiring anhydrous conditions.[8]

[9][10]
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Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE.[5]

Disposal Plan
Proper disposal of 4-(Diphenylamino)benzeneboronic acid and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.[11]

Waste Chemical: Dispose of excess or unwanted 4-(Diphenylamino)benzeneboronic acid
as hazardous waste.[1] Do not dispose of this chemical down the drain or in the regular

trash.[11] Waste material must be disposed of in accordance with national and local

regulations.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, should also be disposed of as hazardous

waste.[1]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local regulations.[11]

Experimental Workflow
The following diagram illustrates the procedural workflow for the safe handling of 4-
(Diphenylamino)benzeneboronic acid.
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Safe Handling Workflow for 4-(Diphenylamino)benzeneboronic acid

Preparation

Donning PPE

Chemical Handling

Post-Handling

Waste Disposal

Ensure Clean & Uncluttered Fume Hood

Verify Eyewash & Safety Shower Accessibility

Wear Nitrile Gloves

Wear Safety Goggles/Face Shield

Wear Lab Coat

Use Respirator (if needed)

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Keep Container Tightly Closed

Wash Hands Thoroughly

Clean Work Area

Dispose of Contaminated PPE

Collect Solid Waste in Labeled Container

Collect Contaminated Solvents & Rinsate

Dispose as Hazardous Waste per Regulations

Click to download full resolution via product page

Caption: Procedural workflow for handling 4-(Diphenylamino)benzeneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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